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Methyl 2-amino-6-

(trifluoromethyl)isonicotinate

CAS No.: 1227562-16-4

Cat. No.: B1410207

Get Quote

Executive Summary
This guide analyzes the pharmacological and agrochemical utility of fluorinated isonicotinates

(fluorinated pyridine-4-carboxylic acid esters). While isonicotinic acid derivatives—most notably

Isoniazid—are foundational in antitubercular therapy, the strategic introduction of fluorine atoms

onto the pyridine ring or ester tail fundamentally alters their physicochemical profile.

This document details how fluorination enhances metabolic stability, lipophilicity, and blood-

brain barrier (BBB) permeability. It provides actionable protocols for the synthesis and

biological evaluation of these scaffolds, specifically focusing on their role as bioisosteres in

drug discovery and auxinic mimics in agrochemistry.

The Fluorine Effect: Mechanistic Advantages
The substitution of hydrogen with fluorine in isonicotinates is not merely a structural variation; it

is a functional overhaul driven by the unique properties of the C-F bond.
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Metabolic Blocking & Stability
The C-F bond is the strongest single bond in organic chemistry (~116 kcal/mol). Introducing

fluorine at the C2 or C3 position of the isonicotinate ring blocks oxidative metabolism (e.g.,

P450-mediated hydroxylation) that typically occurs at these sites.

Impact: Extends the biological half-life (

) of the molecule.

Application: In 2-fluoroisonicotinic acid derivatives, the fluorine prevents rapid clearance,

maintaining therapeutic plasma concentrations longer than non-fluorinated analogs.

Lipophilicity and Permeability
Fluorine acts as a "lipophilicity booster." The high electronegativity reduces the basicity of the

pyridine nitrogen, while the hydrophobic nature of the fluorine atom increases the partition

coefficient (LogP).

CNS Penetration: Fluorinated isonicotinates exhibit superior Blood-Brain Barrier (BBB)

penetration, critical for treating tubercular meningitis or CNS-resident tumors.

Agrochemical Uptake: In herbicides, the ester form facilitates penetration through the waxy

leaf cuticle before hydrolyzing to the active acid form inside the plant.

Therapeutic Application: Antitubercular Activity
The most validated application of this scaffold is in the treatment and imaging of

Mycobacterium tuberculosis (Mtb).

The 2-Fluoroisonicotinic Acid Hydrazide (2-F-INH)
Paradigm
While Isoniazid (INH) is a frontline drug, its fluorinated analog, 2-F-INH, has emerged as a

critical tool.[1][2]

Prodrug Activation: Like INH, 2-F-INH is a prodrug. It requires activation by the

mycobacterial catalase-peroxidase enzyme KatG.[3]
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Mechanism: Once activated, it forms an adduct with NAD+, which inhibits InhA (enoyl-acyl

carrier protein reductase). This blocks mycolic acid synthesis, destroying the bacterial cell

wall.

Imaging Utility: The positron-emitting analog, 2-[

F]fluoroisonicotinic acid hydrazide, is used in PET imaging to visualize Mtb distribution in
necrotic lesions where standard drugs often fail to penetrate.[1][2]

Diagram: KatG Activation Pathway
The following diagram illustrates the parallel activation pathways of INH and its fluorinated

analog.

Fluorinated Isonicotinate
(Prodrug Ester)

2-F-INH
(Hydrazide)

In vivo hydrolysis KatG Enzyme
(Activation)

Substrate binding Isonicotinoyl RadicalOxidation NAD-Adduct Formation+ NAD+ InhA Inhibition
(Cell Wall Lysis)

High Affinity Binding

Click to download full resolution via product page

Figure 1: Mechanism of action for fluorinated isonicotinates in M. tuberculosis. The ester acts

as a precursor to the active hydrazide, which undergoes KatG-mediated activation.

Agrochemical Applications: Auxinic Herbicides
Fluorinated pyridine-4-carboxylates are potent synthetic auxins. They mimic the plant hormone

indole-3-acetic acid (IAA) but are resistant to degradation by the plant.

Mode of Action: They bind to the TIR1 ubiquitin ligase complex, causing unregulated gene

expression, epinasty (twisting of stems), and eventual plant death.

Selectivity: Fluorination improves selectivity for broadleaf weeds in cereal crops (wheat/corn)

by altering the rate of metabolic detoxification in the crop vs. the weed.

Experimental Protocols
Synthesis: The Halex Reaction & Esterification
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Objective: Synthesize methyl 2-fluoroisonicotinate from 2-chloroisonicotinonitrile. Note: Direct

fluorination of the pyridine ring is difficult; Halogen Exchange (Halex) is the industry standard.

Reagents:

2-Chloroisonicotinonitrile (Starting Material)

Potassium Fluoride (KF) - Spray dried

Tetraphenylphosphonium bromide (Phase Transfer Catalyst)

Sulfolane (Solvent)

Methanol / H2SO4 (for esterification)

Protocol:

Drying: Dry KF and Sulfolane thoroughly (water inhibits the reaction).

Displacement (Halex):

Mix 2-chloroisonicotinonitrile (10 mmol) with KF (20 mmol) and catalyst (5 mol%) in

Sulfolane (15 mL).

Heat to 180°C for 6 hours under Nitrogen.

Mechanism:[4][5][6][7] The fluoride ion displaces the chloride via

. The electron-withdrawing nitrile group at C4 activates the C2 position.

Workup: Dilute with water, extract with ethyl acetate. Distill to obtain 2-fluoroisonicotinonitrile.

Hydrolysis & Esterification:

Reflux the nitrile in 6M HCl to yield 2-fluoroisonicotinic acid.

Reflux the acid in anhydrous Methanol with catalytic H2SO4 (Fischer Esterification) for 4

hours.
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Neutralize and extract to yield Methyl 2-fluoroisonicotinate.

Bioassay: Microplate Alamar Blue Assay (MABA) for TB
Objective: Determine the Minimum Inhibitory Concentration (MIC) of the synthesized

fluorinated ester against M. tuberculosis H37Rv.

Protocol:

Preparation: Dissolve compounds in DMSO. Prepare serial dilutions in 96-well plates.

Inoculation: Add

CFU/mL of M. tuberculosis H37Rv strain to wells containing 7H9 broth.

Controls:

Positive Control: Isoniazid (Standard).

Negative Control: DMSO vehicle only.

Incubation: Incubate at 37°C for 7 days.

Visualization: Add Alamar Blue reagent (resazurin) and Tween 80. Incubate for 24 hours.

Blue Color: No growth (Resazurin remains oxidized).

Pink Color: Bacterial growth (Resazurin reduced to resorufin).

Analysis: The lowest concentration preventing the color change from blue to pink is the MIC.

Comparative Data: Fluorine vs. Hydrogen
The following table summarizes the shift in physicochemical and biological properties when the

C2-Hydrogen is replaced with Fluorine in isonicotinic acid derivatives.
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Property
Isonicotinic Acid
(H-Analog)

2-
Fluoroisonicotinic
Acid (F-Analog)

Impact

pKa (Pyridine N) ~3.8 ~0.5

Fluorine reduces

basicity, reducing

protonation at

physiological pH.

LogP (Lipophilicity) 0.85 1.35

Increased membrane

permeability and BBB

crossing.

Metabolic Stability
Low (Susceptible to

oxidation)

High (C-F bond blocks

C2 oxidation)
Longer half-life in vivo.

InhA Inhibition = 0.6 nM (as INH-

NAD)

= ~2.0 nM (as F-INH-

NAD)

Slightly lower affinity,

but compensated by

better

pharmacokinetics.

Workflow Diagram: Synthesis to Assay
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Figure 2: Integrated workflow for the synthesis and antitubercular evaluation of fluorinated

isonicotinates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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